Cas no 1361672-36-7 (2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl)

• Product Name: 2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl
• CAS No: 1361672-36-7
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4992900
• Update Time: 2025-08-05

2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-6-4-8(14)11(9(15)5-6)7-2-1-3-10(17)12(7)16/h1-5H
• InChI Key： KUNFMNILTBHCRB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1F)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl

2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl: A Comprehensive Overview

2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl, identified by the CAS number 1361672-36-7, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system with multiple halogen substituents. The presence of fluorine and iodine atoms at specific positions on the aromatic rings imparts distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl involves a series of carefully controlled reactions to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for the preparation of such halogenated aromatic compounds. For instance, the use of transition metal catalysts in coupling reactions has significantly improved the yield and purity of this compound. These developments are crucial for its application in fields such as electronics, pharmaceuticals, and advanced materials.

One of the most notable applications of 2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl is in the synthesis of high-performance polymers. The compound's ability to undergo polymerization under specific conditions has led to its use in creating materials with exceptional thermal stability and mechanical strength. Recent studies have highlighted its potential as a precursor for polyimides and other high-tech polymers used in aerospace and electronics industries.

In addition to its role in polymer chemistry, 2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl has shown promise in medicinal chemistry. Its unique electronic properties make it a valuable intermediate in the synthesis of bioactive compounds. Researchers have explored its use in drug design, particularly in targeting specific proteins and enzymes associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with biological systems without causing significant toxicity has further enhanced its appeal in this field.

The environmental impact of 2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl is another area of active research. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions requires careful handling and disposal practices. Studies have shown that the compound undergoes slow degradation under UV light and microbial action, which underscores the importance of implementing eco-friendly manufacturing processes.

In conclusion, 2'-Fluoro-3'-iodo-2,4,6-trichlorobiphenyl, CAS No. 1361672-36-7, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques have positioned it as an important material for future innovations. As research continues to uncover new possibilities for this compound, it is expected to play an even greater role in shaping modern technology and medicine.